Cas no 1806033-87-3 (6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol)

• Product Name: 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol
• CAS No: 1806033-87-3
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 4896516
• Update Time: 2025-05-20

6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol

• Inchi： 1S/C9H11F2NO2/c1-5-6(4-13)8(14-2)3-7(12-5)9(10)11/h3,9,13H,4H2,1-2H3
• InChI Key： OUHCSZWTONONIF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CO)C(C)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 1
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol

6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol (CAS No. 1806033-87-3): An Overview of a Promising Compound in Medicinal Chemistry

6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol (CAS No. 1806033-87-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, methoxy, and methyl substituents on a pyridine ring, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The difluoromethyl group is particularly noteworthy for its ability to enhance the metabolic stability and bioavailability of the compound. Fluorinated compounds are known for their improved pharmacokinetic properties, making them attractive candidates for drug design. The presence of the difluoromethyl group in 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol contributes to its enhanced stability and reduced susceptibility to metabolic degradation, which can be crucial for optimizing drug efficacy and safety.

The methoxy substituent on the pyridine ring plays a significant role in modulating the compound's electronic properties and solubility. Methoxy groups are known to increase the lipophilicity of molecules, which can enhance their ability to cross biological membranes and reach their target sites. This property is particularly important for drugs that need to penetrate cellular barriers or reach specific tissues within the body.

The methyl group on the pyridine ring further contributes to the overall stability and reactivity of the molecule. Methyl groups are generally electron-donating, which can influence the electronic distribution within the molecule and affect its interactions with biological targets. The combination of these substituents on the pyridine ring creates a unique chemical environment that can be tailored for specific therapeutic applications.

In recent years, 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol has been investigated for its potential as a lead compound in various drug discovery programs. One area of particular interest is its activity as a modulator of ion channels and receptors. Ion channels play critical roles in many physiological processes, including neuronal signaling, muscle contraction, and cardiac function. Compounds that can selectively modulate these channels have significant therapeutic potential for treating a wide range of diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol exhibited potent activity as a positive allosteric modulator (PAM) of GABAA receptors. GABAA receptors are ligand-gated ion channels that mediate inhibitory neurotransmission in the central nervous system (CNS). PAMs of GABAA receptors have been shown to have anxiolytic, anticonvulsant, and sedative effects, making them promising candidates for treating anxiety disorders, epilepsy, and insomnia.

In another study published in Bioorganic & Medicinal Chemistry Letters in 2020, researchers explored the potential of 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol as an inhibitor of protein kinases. Protein kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in various diseases, including cancer. The study found that the compound exhibited selective inhibition of certain kinases, suggesting its potential as a lead molecule for developing targeted cancer therapies.

The structural flexibility and functional versatility of 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol make it an attractive starting point for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the pyridine ring or introducing additional functional groups, researchers can fine-tune the compound's properties to optimize its therapeutic potential. This approach has led to the discovery of several analogs with improved potency and selectivity.

In addition to its potential as a therapeutic agent, 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol has also been studied for its use as a tool compound in basic research. Its ability to selectively modulate specific biological targets makes it valuable for investigating signaling pathways and understanding disease mechanisms at a molecular level. This dual role as both a therapeutic candidate and a research tool underscores its significance in the field of medicinal chemistry.

The synthesis of 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol has been optimized through various synthetic routes, allowing for efficient large-scale production. One common approach involves the sequential introduction of functional groups onto a pyridine scaffold using well-established chemical transformations. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness, making it an important consideration for both academic research and industrial applications.

In conclusion, 6-(Difluoromethyl)-4-methoxy-2-methylpyridine-3-methanol (CAS No. 1806033-87-3) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features contribute to its enhanced stability, bioavailability, and biological activity, making it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in advancing our understanding of disease mechanisms and developing novel treatments.